methyl 2-(1H-indol-3-yl)acetate
methyl 2-(1H-indol-3-yl)acetate
Methyl (indol-3-yl)acetate is the methyl ester of indole-3-acetic acid. It has a role as an antineoplastic agent and a metabolite. It is a member of indoles and a methyl ester. It is functionally related to an indole-3-acetic acid.
methyl 2-(1H-indol-3-yl)acetate is a natural product found in Penicillium commune, Glycine soja, and other organisms with data available.
methyl 2-(1H-indol-3-yl)acetate is a natural product found in Penicillium commune, Glycine soja, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1912-33-0
VCID:
VC21149876
InChI:
InChI=1S/C11H11NO2/c1-14-11(13)6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,12H,6H2,1H3
SMILES:
COC(=O)CC1=CNC2=CC=CC=C21
Molecular Formula:
C11H11NO2
Molecular Weight:
189.21 g/mol
methyl 2-(1H-indol-3-yl)acetate
CAS No.: 1912-33-0
Cat. No.: VC21149876
Molecular Formula: C11H11NO2
Molecular Weight: 189.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl (indol-3-yl)acetate is the methyl ester of indole-3-acetic acid. It has a role as an antineoplastic agent and a metabolite. It is a member of indoles and a methyl ester. It is functionally related to an indole-3-acetic acid. methyl 2-(1H-indol-3-yl)acetate is a natural product found in Penicillium commune, Glycine soja, and other organisms with data available. |
|---|---|
| CAS No. | 1912-33-0 |
| Molecular Formula | C11H11NO2 |
| Molecular Weight | 189.21 g/mol |
| IUPAC Name | methyl 2-(1H-indol-3-yl)acetate |
| Standard InChI | InChI=1S/C11H11NO2/c1-14-11(13)6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,12H,6H2,1H3 |
| Standard InChI Key | KTHADMDGDNYQRX-UHFFFAOYSA-N |
| SMILES | COC(=O)CC1=CNC2=CC=CC=C21 |
| Canonical SMILES | COC(=O)CC1=CNC2=CC=CC=C21 |
| Melting Point | 125 °C |
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